Cas no 117546-56-2 (1-(propan-2-yl)azetidin-3-amine dihydrochloride)

• Product Name: 1-(propan-2-yl)azetidin-3-amine dihydrochloride
• CAS No: 117546-56-2
• MF: C₆H₁₆Cl₂N₂
• MW: 187.110639572144
• MDL: MFCD22422840
• CID: 2094145
• PubChem ID: 15636937
• Update Time: 2025-10-16

1-(propan-2-yl)azetidin-3-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-Isopropylazetidin-3-amine dihydrochloride
• 3-AzetidinaMine, 1-(1-Methylethyl)-, hydrochloride (1:2)
• 1-(propan-2-yl)azetidin-3-amine dihydrochloride
• 1-(Propan-2-yl)azetidin-3-amine 2HCl
• ZVQXPRGZMDSQAO-UHFFFAOYSA-N
• 1-(1-Methylethyl)-3-azetidinamine
• SB11180
• 1-propan-2-ylazetidin-3-amine;dihydrochloride
• 1-(1-Methylethyl)-3-azetidinamine HCl (1:2)
• 1-(1-Methylethyl)-3-azetidinamine, dihydrochloride
• 3-Azetidinamine, 1-(1-methylethyl)-, dihydrochloride
• 3-Az
• SCHEMBL2920993
• 117546-56-2
• 1-isopropylazetidin-3-aminedihydrochloride
• EN300-155699
• AKOS015900927
• 3-Azetidinamine, 1-(1-methylethyl)-hydrochloride (1:2)
• MFCD22422840
• AS-33925
• SY042344
• CS-0052806
• 1-(1-Methylethyl)-3-azetidinamine, hydrochloride (1:2)
• SEA54656
• 842-993-0

• MDL： MFCD22422840
• Inchi： 1S/C6H14N2.2ClH/c1-5(2)8-3-6(7)4-8;;/h5-6H,3-4,7H2,1-2H3;2*1H
• InChI Key： ZVQXPRGZMDSQAO-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1(C(C)C)CC(C1)N

Computed Properties

• Exact Mass: 186.0690539g/mol
• Monoisotopic Mass: 186.0690539g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 74.6
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.3

1-(propan-2-yl)azetidin-3-amine dihydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(propan-2-yl)azetidin-3-amine dihydrochloride

Introduction to 1-(propan-2-yl)azetidin-3-amine dihydrochloride (CAS No. 117546-56-2)

1-(propan-2-yl)azetidin-3-amine dihydrochloride, also known by its CAS number 117546-56-2, is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is a dihydrochloride salt of a substituted azetidine, which is a four-membered heterocyclic amine. The unique structural features of this compound make it an attractive candidate for various biological and chemical studies.

The core structure of 1-(propan-2-yl)azetidin-3-amine consists of an azetidine ring with an isopropyl substituent at the 1-position and an amino group at the 3-position. The presence of the dihydrochloride salt form ensures good solubility in aqueous media, which is crucial for its use in biological assays and pharmaceutical formulations.

Recent research has highlighted the potential of 1-(propan-2-yl)azetidin-3-amine dihydrochloride in various therapeutic areas. For instance, studies have shown that this compound can modulate specific neurotransmitter systems, making it a promising lead for the development of new drugs targeting neurological disorders. One notable study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent activity against certain receptors involved in pain modulation and mood regulation.

In addition to its potential therapeutic applications, 1-(propan-2-yl)azetidin-3-amine dihydrochloride has been used as a building block in the synthesis of more complex molecules. Its reactivity and functional group compatibility make it a valuable intermediate in organic synthesis, particularly in the development of new pharmaceuticals and biologically active compounds. Researchers have utilized this compound to synthesize novel ligands for G protein-coupled receptors (GPCRs), which are key targets for many drugs.

The safety and stability of 1-(propan-2-yl)azetidin-3-amine dihydrochloride have also been extensively studied. It is generally considered safe for use in laboratory settings when proper handling and storage protocols are followed. However, as with any chemical compound, appropriate personal protective equipment (PPE) should be used to minimize exposure risks.

In the context of drug discovery, 1-(propan-2-yl)azetidin-3-amine dihydrochloride has shown promise as a scaffold for the design of new molecules with improved pharmacological properties. Its ability to form stable complexes with metal ions has led to its exploration in coordination chemistry, where it can be used to create metallo-drugs with enhanced therapeutic effects.

The current landscape of medicinal chemistry is increasingly focused on developing compounds that can cross the blood-brain barrier (BBB) effectively. Research has indicated that certain derivatives of 1-(propan-2-yl)azetidin-3-amine dihydrochloride possess favorable physicochemical properties that facilitate BBB penetration, making them potential candidates for treating central nervous system (CNS) disorders such as Alzheimer's disease and Parkinson's disease.

Beyond its direct applications in drug development, 1-(propan-2-yl)azetidin-3-amine dihydrochloride has also found use in analytical chemistry. Its distinct spectroscopic properties make it useful as a reference standard in various analytical techniques, including nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These techniques are essential for characterizing complex mixtures and ensuring the purity and identity of synthesized compounds.

In conclusion, 1-(propan-2-yl)azetidin-3-amine dihydrochloride (CAS No. 117546-56-2) is a multifaceted compound with a wide range of applications in medicinal chemistry, pharmaceutical research, and analytical chemistry. Its unique structural features, coupled with its reactivity and stability, make it an important tool for scientists working in these fields. As research continues to uncover new possibilities, this compound is likely to play an increasingly significant role in advancing our understanding and treatment of various diseases.